Butyronitrile
Butyronitrile
Molar volumes of vapor-deposited butyronitrile glasses have been studied as a function of deposition temperature. Reactions of butyronitrile with high-temperature water at 330°C and pressures ranging from 128 to 2600bar were investigated.
Butyronitrile (Propyl cyanide, Butane nitrile, BN) is a linear cyanide. Butyronitrile (BN) glasses were fabricated by vapor deposition. The relationship between molar volume and deposition temperature for BN glasses has been investigated. Its reaction with high-temperature water (Temperature = 330°C and Pressure range = 128-2600bar) has been reported to afford butanamide, butyric acid and ammonia. It undergoes selective reduction in the presence of LiOH promoted Co-based Raney-catalysts to afford n-butylamine.
Butyronitrile appears as a clear colorless liquid. Flash point 76°F. Less dense than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used in the manufacture of other chemicals.
Butyronitrile is a nitrile that is hydrogen cyanide in which the hydrogen has been replaced by a propyl group.
Butyronitrile (Propyl cyanide, Butane nitrile, BN) is a linear cyanide. Butyronitrile (BN) glasses were fabricated by vapor deposition. The relationship between molar volume and deposition temperature for BN glasses has been investigated. Its reaction with high-temperature water (Temperature = 330°C and Pressure range = 128-2600bar) has been reported to afford butanamide, butyric acid and ammonia. It undergoes selective reduction in the presence of LiOH promoted Co-based Raney-catalysts to afford n-butylamine.
Butyronitrile appears as a clear colorless liquid. Flash point 76°F. Less dense than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used in the manufacture of other chemicals.
Butyronitrile is a nitrile that is hydrogen cyanide in which the hydrogen has been replaced by a propyl group.
Brand Name:
Vulcanchem
CAS No.:
109-74-0
VCID:
VC20986779
InChI:
InChI=1S/C4H7N/c1-2-3-4-5/h2-3H2,1H3
SMILES:
CCCC#N
Molecular Formula:
C4H7N
CH3CH2CH2CN
C4H7N
CH3CH2CH2CN
C4H7N
Molecular Weight:
69.11 g/mol
Butyronitrile
CAS No.: 109-74-0
Cat. No.: VC20986779
Molecular Formula: C4H7N
CH3CH2CH2CN
C4H7N
Molecular Weight: 69.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Molar volumes of vapor-deposited butyronitrile glasses have been studied as a function of deposition temperature. Reactions of butyronitrile with high-temperature water at 330°C and pressures ranging from 128 to 2600bar were investigated. Butyronitrile (Propyl cyanide, Butane nitrile, BN) is a linear cyanide. Butyronitrile (BN) glasses were fabricated by vapor deposition. The relationship between molar volume and deposition temperature for BN glasses has been investigated. Its reaction with high-temperature water (Temperature = 330°C and Pressure range = 128-2600bar) has been reported to afford butanamide, butyric acid and ammonia. It undergoes selective reduction in the presence of LiOH promoted Co-based Raney-catalysts to afford n-butylamine. Butyronitrile appears as a clear colorless liquid. Flash point 76°F. Less dense than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used in the manufacture of other chemicals. Butyronitrile is a nitrile that is hydrogen cyanide in which the hydrogen has been replaced by a propyl group. |
|---|---|
| CAS No. | 109-74-0 |
| Molecular Formula | C4H7N CH3CH2CH2CN C4H7N |
| Molecular Weight | 69.11 g/mol |
| IUPAC Name | butanenitrile |
| Standard InChI | InChI=1S/C4H7N/c1-2-3-4-5/h2-3H2,1H3 |
| Standard InChI Key | KVNRLNFWIYMESJ-UHFFFAOYSA-N |
| Impurities | Water 0.09%; alkalinity 0.22 meq/g |
| SMILES | CCCC#N |
| Canonical SMILES | CCCC#N |
| Boiling Point | 244 °F at 760 mm Hg (USCG, 1999) 117.6 °C 117.5 °C @ 760 mm Hg 116-118 °C 244°F |
| Colorform | Colorless liquid |
| Flash Point | 62 °F (USCG, 1999) 76 (24 °C) °F (OPEN CUP) 17 °C 62°F |
| Melting Point | -171 °F (USCG, 1999) -111.9 °C -112 °C -170°F |
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